Cdk2-IN-41

• Molecular Formula: C19H21N3S
• Molecular Weight: 323.5 g/mol
• InChI: InChI=1S/C19H21N3S/c20-12-16-14-6-7-21-13-17(14)15(19-5-4-10-23-19)11-18(16)22-8-2-1-3-9-22/h4-5,10-11,21H,1-3,6-9,13H2
• InChIKey: HVWOEUSWLQJBLU-UHFFFAOYSA-N

Procurement challenge: Within THIQ-based CDK2 inhibitors, minor structural changes cause major potency shifts. Substituting untested analogs risks wasting resources on inactive compounds. Cdk2-IN-41 (Compound 7a) delivers validated performance: - Confirmed CDK2 cellular IC50 of 10 µM against HL-60 AML cells - 4× higher potency than closely related analog 7b (40 µM) - Dual mechanism: CDK2 blockade + ROS-mediated apoptosis induction Ideal for SAR benchmarking, positive control in docking validation, and single-agent mechanistic studies. Supplied with documented cellular efficacy data.

Cdk2-IN-41 – CDK2 Inhibitor for AML Research

Cdk2-IN-41, also designated Compound 7a, is a synthetic functionalized 1,2,3,4-tetrahydroisoquinoline (THIQ) derivative that acts as a cyclin-dependent kinase 2 (CDK2) inhibitor [1]. It exerts anticancer activity by binding to CDK2 to impede cell cycle progression, induce cytotoxicity, promote ROS production, and trigger apoptosis, with a reported IC₅₀ of 10 µM against the acute myeloid leukemia (AML) HL-60 cell line [1].

CDK2 inhibitor for AML HL-60 cell model studies

THIQ chemotype for structure–activity relationship (SAR) exploration

Reported multi-mechanism context (CDK2 + ROS + apoptosis)

• [1] Ananta, Chandan Shah, Dharam Pal, Ismail Althagafi, Ramendra Pratap, Dharmendra Kumar Yadav, Sanjay Kumar. Design, Synthesis, and Simulation of Functionalized 1,2,3,4-Tetrahydroisoquinolines to Treat Acute Leukemia Cells. ChemistrySelect, 2025, 10(7), e202404024. View Source

Why Cdk2-IN-41 Is Not Interchangeable

Even within the same tetrahydroisoquinoline chemotype, minor structural modifications produce large differences in antileukemic potency. In the same study, the closely related analog Compound 7b exhibited a 4-fold higher IC₅₀ (40 µM) against HL-60 cells compared to Cdk2-IN-41 (10 µM) [1]. This demonstrates that CDK2-binding THIQs are not interchangeable; procurement of a substitute without matched cellular efficacy data risks selecting a compound with substantially weaker target cell potency [1].

Structural Sensitivity

Minor modifications within the THIQ chemotype may cause large shifts in target-cell potency; a structural analog without matched cellular efficacy data may exhibit significantly different antileukemic activity.

Class Heterogeneity

CDK2-binding THIQs are not interchangeable; analog selection requires comparative cellular assay confirmation rather than chemotype similarity alone.

Prediction–Potency Gap

Favorable docking predictions do not guarantee cellular potency; structural similarity to Cdk2-IN-41 does not ensure functional equivalence in AML cell models.

• [1] Ananta, Chandan Shah, Dharam Pal, Ismail Althagafi, Ramendra Pratap, Dharmendra Kumar Yadav, Sanjay Kumar. Design, Synthesis, and Simulation of Functionalized 1,2,3,4-Tetrahydroisoquinolines to Treat Acute Leukemia Cells. ChemistrySelect, 2025, 10(7), e202404024. View Source

Cdk2-IN-41 Differentiation Evidence

HL-60 Potency vs. Closest Analog 7b

Cdk2-IN-41 (Compound 7a) demonstrates a 4-fold lower IC₅₀ than its closest structural analog 7b in the HL-60 acute myeloid leukemia cell line [1]. This head-to-head comparison within the same study eliminates inter-laboratory variability.

HL-60 IC50 Comparison

Head-to-head

Cdk2-IN-41 10 µM vs. 7b 40 µM (4-fold difference)

Reported lower IC50 in HL-60 cells; supports assay sensitivity selection for this model.

Intra-study comparison under identical MTT assay conditions (48 h).

Evidence Dimension	Cytotoxic IC₅₀ against HL-60 AML cells
Target Compound Data	10 µM (Cdk2-IN-41 / Compound 7a)
Comparator Or Baseline	40 µM (Compound 7b, in-class analog)
Quantified Difference	4-fold lower IC₅₀ (i.e., 4× more potent)
Conditions	In vitro MTT assay, HL-60 acute myeloid leukemia cell line, 48 h exposure (ChemistrySelect 2025 study)

Why This Matters

Procurement of Cdk2-IN-41 over its closest analog 7b provides a 4-fold potency advantage in the primary AML cell model tested, directly impacting assay sensitivity and required working concentration.

• [1] Ananta, Chandan Shah, Dharam Pal, Ismail Althagafi, Ramendra Pratap, Dharmendra Kumar Yadav, Sanjay Kumar. Design, Synthesis, and Simulation of Functionalized 1,2,3,4-Tetrahydroisoquinolines to Treat Acute Leukemia Cells. ChemistrySelect, 2025, 10(7), e202404024. View Source

CDK2 Docking Preference vs. Other Compounds

In silico molecular docking against CDK2 and other anticancer receptors indicated that Cdk2-IN-41 (7a) exhibits preferential binding compared to other identified compounds in the study, including 7b [1]. Although the study reports qualitative docking preference rather than explicit binding energy values, the concordance between computational prediction and the 4-fold cellular potency difference supports a structure–activity relationship that favors 7a.

Docking Preference

Reported

Cdk2-IN-41 showed preferential CDK2 binding over other study compounds (qualitative).

Concordance with cellular data adds mechanistic plausibility; supports target engagement rationale.

Docking scores not numerically reported; model-dependent interpretation.

Evidence Dimension	Molecular docking preference for CDK2 binding site
Target Compound Data	Preferentially more active in docking against major anticancer receptors (qualitative)
Comparator Or Baseline	Other identified compounds including 7b (weaker predicted binding)
Quantified Difference	Not numerically quantified; concordant with 4× cellular potency advantage
Conditions	In silico molecular docking study using CDK2 crystal structure (ChemistrySelect 2025)

Why This Matters

The computational prediction of stronger CDK2 engagement adds mechanistic plausibility to the observed cellular potency advantage, reducing the risk of selecting an analog with weaker target binding.

• [1] Ananta, Chandan Shah, Dharam Pal, Ismail Althagafi, Ramendra Pratap, Dharmendra Kumar Yadav, Sanjay Kumar. Design, Synthesis, and Simulation of Functionalized 1,2,3,4-Tetrahydroisoquinolines to Treat Acute Leukemia Cells. ChemistrySelect, 2025, 10(7), e202404024. View Source

Mechanistic Profile: ROS and Apoptosis

Cdk2-IN-41 (7a) triggers antileukemic activity through a multi-mechanism profile that includes CDK2 binding, cytotoxicity, ROS production, and apoptosis induction in HL-60 cells [1]. While the primary study qualitatively reports all three downstream effects, the absence of quantitative EC₅₀ values for ROS or apoptosis endpoints means this dimension currently serves as mechanistic context rather than a quantified differentiation metric.

ROS/Apoptosis Induction

Reported

CDK2 inhibition, ROS production, and apoptosis reported in HL-60 cells (qualitative).

Multi-mechanism profile may support CDK2–oxidative stress crosstalk studies.

Quantitative EC50 for ROS and apoptosis not available; requires endpoint-specific validation.

Evidence Dimension	Mechanistic profile (CDK2 inhibition + ROS + apoptosis)
Target Compound Data	CDK2 binding, cytotoxicity, ROS increase, and apoptosis demonstrated in HL-60 cells (qualitative)
Comparator Or Baseline	Selective CDK2 inhibitors that lack reported ROS amplification (class-level inference)
Quantified Difference	Not numerically quantified for ROS/apoptosis endpoints
Conditions	HL-60 AML cell line (ChemistrySelect 2025)

Why This Matters

Researchers whose experimental design requires combined CDK2 inhibition and oxidative stress induction may find this mechanistic profile advantageous, though direct quantitative comparison of ROS/apoptosis potency against other CDK2 inhibitors is not yet available.

• [1] Ananta, Chandan Shah, Dharam Pal, Ismail Althagafi, Ramendra Pratap, Dharmendra Kumar Yadav, Sanjay Kumar. Design, Synthesis, and Simulation of Functionalized 1,2,3,4-Tetrahydroisoquinolines to Treat Acute Leukemia Cells. ChemistrySelect, 2025, 10(7), e202404024. View Source

Cdk2-IN-41 Research Applications

AML Cell-Based Screening with HL-60 Cells

Cdk2-IN-41 is suitable for in vitro AML studies using HL-60 cells where a CDK2 inhibitor with a confirmed IC₅₀ of 10 µM is required [1]. Its 4-fold higher potency over the closest analog 7b makes it the preferred choice within this chemotype when maximal antiproliferative effect at the lowest concentration is desired [1].

SAR Studies of THIQ-Based CDK2 Inhibitors

The quantitative potency difference between Cdk2-IN-41 (7a, IC₅₀ 10 µM) and 7b (IC₅₀ 40 µM) provides a clear SAR data point for medicinal chemistry programs optimizing THIQ-based CDK2 inhibitors [1]. Procurement of both compounds enables controlled comparison of the structural determinants responsible for the 4-fold potency shift.

CDK2 Inhibition and Oxidative Stress Studies

For research programs investigating the interplay between CDK2 inhibition and ROS-mediated apoptosis in AML, Cdk2-IN-41 offers a single-agent tool that triggers both CDK2 blockade and ROS production in HL-60 cells [1]. This avoids the need for combination treatments in preliminary mechanistic experiments.

CDK2 Docking Model Validation

Cdk2-IN-41, with its reported docking preference for CDK2 and experimentally validated cellular activity, can serve as a positive control or test ligand for validating in silico CDK2 docking models and scoring functions [1]. The concordance between predicted binding preference and observed cellular potency provides a benchmark for computational method assessment.

Application

Selection Property

Validation Focus

AML HL-60 cell model studies

CDK2 inhibitor with reported potency differential vs. structural analogs

Confirm IC50 and cytotoxicity endpoints in HL-60 cells

THIQ SAR investigations

Defined potency shift within matched chemical series

Verify potency difference between analog pair and map structural determinants

CDK2–ROS crosstalk research

Single-agent tool combining CDK2 inhibition and ROS induction

Quantify ROS and apoptosis contribution in AML models

CDK2 docking model validation

Ligand with concordant in silico preference and cellular activity

Benchmark computational scoring functions against cellular potency data

• [1] Ananta, Chandan Shah, Dharam Pal, Ismail Althagafi, Ramendra Pratap, Dharmendra Kumar Yadav, Sanjay Kumar. Design, Synthesis, and Simulation of Functionalized 1,2,3,4-Tetrahydroisoquinolines to Treat Acute Leukemia Cells. ChemistrySelect, 2025, 10(7), e202404024. View Source